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Compound of Interest

Compound Name: 2-Bromo-3-methoxybenzaldehyde

Cat. No.: B1279745

2-Bromo-3-methoxybenzaldehyde (CAS No. 10401-18-0) is a substituted aromatic aldehyde.
Its specific arrangement of bromo and methoxy groups on the benzaldehyde core dictates its
reactivity and, consequently, its handling requirements. Understanding its fundamental
properties is the first step in a comprehensive safety assessment.

Property Value Source(s)

CAS Number 10401-18-0 [1]

Molecular Formula CsH7BrO:2 [1112]

Molecular Weight 215.04 - 215.05 g/mol [1][2]

Appearance Solid [2]
2-bromo-3-

IUPAC Name [1]
methoxybenzaldehyde

SMILES COC1=C(Br)C(C=0)=CC=C1 [1]
SZDPZQAPHXPVCN-

InChl Key

UHFFFAOYSA-N

Section 2: Hazard Identification and GHS
Classification
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While comprehensive toxicological data for 2-Bromo-3-methoxybenzaldehyde is limited,
available Safety Data Sheets (SDS) and data from structurally similar compounds allow for a
reliable hazard assessment. The primary identified hazard is acute oral toxicity.[2] Based on
analogous compounds, it is prudent to assume risks of skin, eye, and respiratory irritation.[3][4]

[5]

Hazard Class

Category

Hazard Statement

GHS Pictogram

Acute Toxicity, Oral

Category 4

H302: Harmful if

swallowed

GHSO07 (Exclamation
Mark)[2]

Skin

Corrosion/Irritation

Category 2 (Assumed)

H315: Causes skin

irritation

GHSO07 (Exclamation
Mark)

Serious Eye

Damage/Irritation

Category 2 (Assumed)

H319: Causes serious

eye irritation

GHSO07 (Exclamation
Mark)

Specific Target Organ
Toxicity (Single

Category 3 (Assumed)

H335: May cause

respiratory irritation

GHSO07 (Exclamation
Mark)

Exposure)

Causality of Hazards:
e H302 (Harmful if swallowed): The compound can cause harmful effects if ingested.[2]

o H315 (Causes skin irritation): Aromatic aldehydes can interact with skin proteins and lipids,
leading to irritation, redness, and inflammation.[6]

o H319 (Causes serious eye irritation): Direct contact with the eyes can cause significant
irritation, watering, and redness.[6]

o H335 (May cause respiratory irritation): Inhalation of the dust can irritate the mucous
membranes and the respiratory tract.[3][5]

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
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A multi-layered approach to exposure control is critical. Engineering controls provide the

primary barrier, supplemented by mandatory PPE.

Engineering Controls:

Chemical Fume Hood: All handling of 2-Bromo-3-methoxybenzaldehyde solid and its
solutions must be conducted in a certified chemical fume hood. This is the most effective
way to prevent inhalation of dust or vapors and contain any potential spills.[3][7]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the handling area.[3][8]

Personal Protective Equipment (PPE): The selection of PPE is based on a thorough risk

assessment of the procedures being performed. The following are mandatory minimums:

Eye and Face Protection: Tightly fitting chemical safety goggles or a full-face shield
conforming to EN 166 (EU) or NIOSH (US) standards are required to protect against dust
particles and splashes.[3][9]

Hand Protection: Chemical-impermeable gloves, such as nitrile or butyl rubber, must be
worn. Gloves should be inspected for integrity before each use and replaced immediately if
contaminated or damaged.[9][10]

Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of
spillage, a chemical-resistant apron should be worn over the lab coat.[9]

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,
a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95) or an acid gas
cartridge should be used.[11]

Section 4: Safe Handling and Storage Protocols

Adherence to a standardized workflow minimizes risk during the experimental process.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Confirm the location of the nearest eyewash station and safety
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shower.

Donning PPE: Put on all required PPE as detailed in Section 3.

Weighing: To prevent dust generation, weigh the solid compound carefully within the fume
hood. Use a draft shield on the balance if necessary.

Transfer and Use: When adding the compound to a reaction vessel, do so slowly and
carefully to avoid creating dust.

Post-Handling: After use, securely close the container. Decontaminate any surfaces that may
have come into contact with the chemical.

Doffing PPE: Remove PPE carefully, avoiding self-contamination. Wash hands and any
exposed skin thoroughly with soap and water after completing work.[3][11]
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Caption: Workflow for Safe Handling
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Storage Requirements:
» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]

e Incompatibilities: Keep away from strong oxidizing agents and strong bases to prevent
degradation or potentially hazardous reactions.[3][12]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard pictograms.

Section 5: Emergency Procedures
Immediate and appropriate action during an emergency is crucial.
First-Aid Measures:

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[3][7][11]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or
persists.[3][7][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[3][7][11]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4][7][11]

Spill Response Protocol:
o Evacuate: Clear all non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could generate airborne
dust.

o Contain: Prevent the spill from spreading or entering drains.
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e Cleanup (Small Spill): For small spills, carefully sweep up the solid material, avoiding dust
generation. Use an absorbent material for solutions. Place the waste into a sealed, labeled
container for hazardous disposal.[7][13]

o Cleanup (Large Spill): For large spills, evacuate the area and contact your institution's
emergency response team.[13]

o Decontaminate: Thoroughly clean the spill area once the material has been removed.
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Caption: Emergency Response Decision Tree

Section 6: Disposal Considerations

Proper disposal is a critical final step in the chemical lifecycle to ensure environmental and
personnel safety.
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o Waste Classification: 2-Bromo-3-methoxybenzaldehyde and any materials contaminated
with it (e.g., gloves, paper towels, absorbent pads) must be treated as hazardous chemical
waste.[9][11]

» Containerization: All waste must be collected in a designated, properly labeled, and sealed
hazardous waste container.[7][9]

» Disposal Procedure: Disposal must be carried out through a licensed professional waste
disposal service in strict accordance with all local, regional, and national regulations. Do not
dispose of this chemical down the drain.[3][7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Section 1: Compound Identification and
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279745#safety-and-handling-of-2-bromo-3-
methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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